Cas no 54711-30-7 (5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile)

5-Amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile is a versatile heterocyclic compound featuring a pyrazole core functionalized with amino and cyano groups. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive amino and cyano groups allows for further derivatization, enabling the construction of complex molecular frameworks. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its utility in multicomponent reactions and as a precursor for nitrogen-rich heterocycles underscores its importance in medicinal chemistry and material science applications. The compound's purity and consistent performance make it a reliable choice for research and industrial processes.

5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile structure

54711-30-7 structure

Product Name:5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile

CAS No:54711-30-7

MF:C₇H₇N₅

MW:161.163979768753

MDL:MFCD00275486

CID:942656

PubChem ID:335150

Update Time:2025-06-07

5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile
- 5-amino-1-(2-cyanoethyl)pyrazole-4-carbonitrile
- 5-amino-1-(2-cyano-ethyl)-1H-pyrazole-4-carbonitrile
- AC1L7GVI
- AC1Q50XA
- CTK7D0278
- HMS544E05
- Maybridge1_000973
- NSC343531
- SBB001923
- EN300-28785
- CCTAOBOPHUBPFD-UHFFFAOYSA-N
- Z271134566
- AKOS000135097
- CCG-48951
- G31641
- DS-005651
- SR-01000638445-1
- NSC-343531
- STK687662
- MFCD00275486
- 54711-30-7
- DTXSID10319291
- 5-Amino-1-(2-cyanoethyl)-1H-pyrazol-4-yl cyanide
- CS-0244666
- MDL： MFCD00275486
- Inchi： 1S/C7H7N5/c8-2-1-3-12-7(10)6(4-9)5-11-12/h5H,1,3,10H2
- InChI Key： CCTAOBOPHUBPFD-UHFFFAOYSA-N
- SMILES： N1(C(=C(C#N)C=N1)N)CCC#N

Computed Properties

Exact Mass: 161.07031
Monoisotopic Mass: 161.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 91.4Å²

Experimental Properties

Density: 1.31
Boiling Point: 459.4°C at 760 mmHg
Flash Point: 231.7°C
Refractive Index: 1.655
PSA: 91.42

5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile Pricemore >>

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TRC	A605388-50mg	5-amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile	54711-30-7		50mg	$ 50.00	2022-06-08
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Apollo Scientific	OR13381-250mg	5-Amino-1-(2-cyanoethyl)-1H-pyrazole-4-carbonitrile	54711-30-7		250mg	£96.00	2025-02-19
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